Cas no 99319-51-4 (5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone)

• Product Name: 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone
• CAS No: 99319-51-4
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 2130550
• PubChem ID: 648131
• Update Time: 2025-08-04

5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone
• 5,5-Dimethyl-3-piperazin-1-yl-cyclohex-2-enone
• AG-669/02971055
• MLS000067968
• 5,5-dimethyl-3-piperazin-1-ylcyclohex-2-en-1-one
• 99319-51-4
• AKOS000525882
• HMS2380A15
• SMR000001127
• SR-01000325022
• SCHEMBL10724563
• DB-358657
• HMS1696M11
• CHEMBL1547052
• 5,5-dimethyl-3-(1-piperazinyl)-2-cyclohexen-1-one
• SR-01000325022-1
• CLZCCWWVXDLTON-UHFFFAOYSA-N
• 5,5-Dimethyl-3-(piperazin-1-yl)cyclohex-2-enone
• (3-oxo-5,5-dimethyl-1-cyclohexen-1-yl)-piperazine
• 5,5-dimethyl-3-(piperazin-1-yl)cyclohex-2-en-1-one

• Inchi： 1S/C12H20N2O/c1-12(2)8-10(7-11(15)9-12)14-5-3-13-4-6-14/h7,13H,3-6,8-9H2,1-2H3
• InChI Key： CLZCCWWVXDLTON-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(C)(C)C1)N1CCNCC1

Computed Properties

• Exact Mass: 208.157563266Da
• Monoisotopic Mass: 208.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.3Ų

5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone

Introduction to 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone (CAS No. 99319-51-4)

5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone, identified by the Chemical Abstracts Service Number (CAS No.) 99319-51-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound’s molecular structure incorporates both a cyclohexenone moiety and a piperazine ring, which are both recognized for their versatility in drug design.

The 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone scaffold presents an intriguing balance of electronic and steric properties, making it a valuable building block for synthesizing more complex molecules. The presence of the piperazine nitrogen atom introduces basicity and potential hydrogen bonding capabilities, which are often exploited in the design of bioactive compounds. Additionally, the cyclohexenone group contributes to the molecule’s conformational flexibility and can serve as a platform for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological properties of 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone and its derivatives. The compound’s structural features have led to investigations into its potential role as an intermediate in the synthesis of kinase inhibitors, GABA receptor modulators, and other neuroactive agents. Preliminary studies suggest that modifications to the piperazin-1-yl substituent or the cyclohexenone core can significantly influence the biological activity of the resulting compounds.

One of the most compelling aspects of 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone is its synthetic accessibility. The compound can be readily prepared through a series of well-established organic reactions, including cyclization and alkylation processes. This ease of synthesis makes it an attractive candidate for large-scale production and further derivatization studies. Researchers have leveraged these synthetic pathways to produce libraries of analogs, enabling high-throughput screening for new drug candidates.

The chemical properties of 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone also make it a promising candidate for exploring novel reaction mechanisms. The cyclohexenone group is known to participate in various organic transformations, such as Michael additions and Diels-Alder reactions, while the piperazine ring can undergo nucleophilic substitutions or metal-catalyzed cross-coupling reactions. These reactivities have been harnessed to develop innovative synthetic strategies that could be applied to other complex molecules.

Recent advancements in computational chemistry have further enhanced the understanding of 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone’s behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict potential drug-like properties such as solubility, permeability, and binding affinity. These computational approaches are increasingly being integrated with experimental data to accelerate the discovery process.

The pharmaceutical industry has taken note of 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone’s potential and has incorporated it into several research programs aimed at developing new therapeutics. Its unique structural motifs have been explored in contexts ranging from central nervous system disorders to inflammatory conditions. While clinical trials involving this compound specifically are still in early stages, preclinical data suggest promising results that warrant further investigation.

The versatility of 5,5-Dimethyl-3-piperazin-1-ylcyclohex-2-enone extends beyond pharmaceutical applications; it also finds utility in agrochemical research and material science. Its ability to serve as a precursor for more complex molecules makes it a valuable asset in developing novel agrochemicals with improved efficacy and environmental safety profiles. Similarly, its structural features have been explored in designing advanced materials with tailored electronic properties.

In conclusion,5,5-Dimethyl-3-piperazin-1-y lcyclohex -2-en one (CAS No. 99319 -51 -4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features combined with synthetic accessibility make it an excellent candidate for further research and development. As our understanding of its pharmacological properties grows, this molecule is poised to play an increasingly important role in drug discovery and innovation.